N-methyl-1H-1,2,4-triazole-5-sulfonamide
Overview
Description
“N-methyl-1H-1,2,4-triazole-5-sulfonamide” is a compound that belongs to the class of triazoles . Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms . They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . This compound is used for binding affinity with various cytochrome P 450 (CYP) proteins .
Molecular Structure Analysis
Triazole compounds, including “N-methyl-1H-1,2,4-triazole-5-sulfonamide”, contain two carbon and three nitrogen atoms . There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings .Scientific Research Applications
COX-2 Inhibitors
Triazole-bearing benzenesulphonamide moieties have been designed and synthesized as selective COX-2 inhibitors . Compounds similar to N-methyl-1H-1,2,4-triazole-5-sulfonamide have shown high activity as COX-2 inhibitors, which can be used in the treatment of inflammation and pain .
Antifungal Agents
Compounds with a 1,2,4-triazole structure have been linked to antifungal effects . They can bind to lanosterol 14α-demethylase (CYP51), a molecular target for clinically used azole-antifungals .
Antibacterial Agents
1,2,3-Triazole derivatives have shown antimicrobial activity . They can be embedded in the active site of dihydrofolate synthase, a key enzyme in the folate pathway of bacteria .
Anticancer Agents
1,2,4-triazoles have been associated with anticancer effects . They can interfere with various cellular processes, making them potential candidates for cancer therapy .
Anti-inflammatory Agents
Triazole derivatives have been associated with anti-inflammatory effects . They can inhibit the production of pro-inflammatory mediators, providing potential therapeutic benefits in inflammatory diseases .
Anticonvulsant Agents
1,2,4-triazoles have been linked to anticonvulsant actions . They can modulate the activity of GABA receptors in the brain, which may help control seizures .
Future Directions
properties
IUPAC Name |
N-methyl-1H-1,2,4-triazole-5-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4O2S/c1-4-10(8,9)3-5-2-6-7-3/h2,4H,1H3,(H,5,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSODMSASSLMUSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=NC=NN1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-1H-1,2,4-triazole-3-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Bromophenyl)[2-(4-chlorophenyl)cyclopropyl]methanone oxime](/img/structure/B2534071.png)
![(Z)-methyl 2-(2-((3-(2,5-dioxopyrrolidin-1-yl)benzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2534077.png)
![(E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide](/img/structure/B2534087.png)
![1-[2-(1H-Benzimidazol-1-yl)phenyl]methanamine dihydrochloride](/img/structure/B2534093.png)